Cas no 1932387-27-3 (tert-butyl (3R,4S)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (3R,4S)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 1932387-27-3
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 5292520
• Update Time: 2026-03-10

tert-butyl (3R,4S)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,4S)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate

• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-5-4-8(7-14)9(12)6-13/h8-9,14H,4-7,12H2,1-3H3/t8-,9+/m1/s1
• InChI Key： LRCPRHFAAYJMHG-BDAKNGLRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](CO)[C@@H](N)C1

Additional information on tert-butyl (3R,4S)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl (3R,4S)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1932387-27-3)

The compound tert-butyl (3R,4S)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1932387-27-3) is a highly specialized chiral piperidine derivative that has garnered significant attention in pharmaceutical and organic synthesis research. Its unique structural features, including the tert-butyl carbamate protecting group and the hydroxymethyl functionality, make it a valuable intermediate for the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the synthesis of protease inhibitors and kinase modulators.

One of the most compelling aspects of tert-butyl (3R,4S)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate is its stereochemistry. The (3R,4S) configuration ensures high enantiomeric purity, which is critical for achieving desired pharmacological effects. This aligns with the growing demand for chiral building blocks in asymmetric synthesis, a topic frequently explored in modern organic chemistry forums. The compound's CAS No. 1932387-27-3 is often used as a key identifier in patent literature and scientific databases, reflecting its importance in proprietary research.

In recent years, the pharmaceutical industry has seen a surge in interest toward piperidine-based scaffolds, driven by their versatility in drug design. tert-butyl (3R,4S)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate serves as a precursor for peptidomimetics and small molecule therapeutics, addressing unmet medical needs in areas such as oncology and neurology. Its hydroxymethyl group offers a convenient handle for further functionalization, enabling the creation of diverse molecular architectures. This adaptability has made it a popular subject in medicinal chemistry discussions and high-throughput screening initiatives.

The synthesis and characterization of tert-butyl (3R,4S)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate often involve advanced techniques such as NMR spectroscopy, HPLC purification, and X-ray crystallography. These methods ensure the compound meets the stringent purity standards required for preclinical studies. Given the rising emphasis on green chemistry, researchers are also exploring sustainable routes to produce this intermediate, minimizing waste and energy consumption. This aligns with broader industry trends toward environmentally friendly synthesis.

Another area of interest is the compound's role in fragment-based drug discovery. Its compact yet functionalized structure makes it an ideal candidate for molecular docking studies and virtual screening platforms. As computational tools like AI-driven drug design gain traction, CAS No. 1932387-27-3 is increasingly referenced in datasets training these algorithms. This intersection of chemistry and technology underscores its relevance in cutting-edge research.

For suppliers and manufacturers, ensuring the consistent quality of tert-butyl (3R,4S)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate is paramount. Batch-to-batch reproducibility, stability under storage conditions, and compliance with Good Manufacturing Practices (GMP) are frequently discussed topics in procurement circles. The compound's Boc-protected amine group further enhances its shelf life, making it a practical choice for long-term projects.

In summary, tert-butyl (3R,4S)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1932387-27-3) represents a convergence of synthetic utility and biomedical potential. Its applications span from lead optimization to bioconjugation, reflecting the dynamic needs of modern research. As the scientific community continues to explore its capabilities, this compound is poised to remain a cornerstone in the toolkit of chemists and pharmacologists alike.